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Compound of Interest

Compound Name: Monoisodecyl Phthalate-d4

Cat. No.: B13828099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monoisodecyl Phthalate (MIDP) is the primary monoester metabolite of the high-production-

volume plasticizer, Diisodecyl Phthalate (DIDP). Understanding the metabolic fate and

biological activity of DIDP is critical for assessing human exposure and potential toxicological

effects. The deuterated form, Monoisodecyl Phthalate-d4 (MIDP-d4), serves as an

indispensable internal standard for the accurate quantification of MIDP in complex biological

matrices. This technical guide provides a comprehensive overview of the derivatives of MIDP,

focusing on its oxidized metabolites. It includes quantitative physicochemical and spectral data,

detailed experimental protocols for analysis, and an exploration of the known biological

signaling pathways.

Physicochemical Properties of Monoisodecyl
Phthalate and Its Oxidized Metabolites
The accurate identification and quantification of Monoisodecyl Phthalate and its derivatives rely

on a thorough understanding of their physicochemical properties. These properties are

summarized in the table below.
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Compound
Name

Abbreviation
Molecular
Formula

Molecular
Weight ( g/mol
)

IUPAC Name

Monoisodecyl

Phthalate
MIDP C₁₈H₂₆O₄ 306.40[1][2]

2-(8-

methylnonoxycar

bonyl)benzoic

acid[2]

Mono-hydroxy-

isodecyl

Phthalate

MHiDP C₁₈H₂₆O₅ 322.39

2-{[(6-hydroxy-2-

propylheptyl)oxy]

carbonyl}benzoic

acid[3]

Mono-oxo-

isodecyl

Phthalate

MOiDP C₁₈H₂₄O₅ 320.38[4][5]

2-{[(6-oxo-2-

propylheptyl)oxy]

carbonyl}benzoic

acid[5]

Mono-carboxy-

isononyl

Phthalate

MCiNP C₁₈H₂₄O₆ 336.38[6]

2-(9-

carboxynonan-2-

yloxycarbonyl)be

nzoic acid[7]

Monoisodecyl

Phthalate-d4
MIDP-d4 C₁₈H₂₂D₄O₄ 310.42 Not Available

Metabolic Pathway of Diisodecyl Phthalate (DIDP)
The metabolism of DIDP is a multi-step process initiated by hydrolysis to MIDP, which is then

further oxidized to more polar, excretable compounds.[1] These oxidized metabolites are

considered key biomarkers for assessing human exposure to DIDP.[1]
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Diisodecyl Phthalate (DIDP)

Monoisodecyl Phthalate (MIDP)

Hydrolysis (Esterases)

Mono-hydroxy-isodecyl Phthalate (MHiDP)

Oxidation (Hydroxylation)

Mono-oxo-isodecyl Phthalate (MOiDP)

Oxidation

Mono-carboxy-isononyl Phthalate (MCiNP)

Further Oxidation

Glucuronidation & Excretion
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Sample Preparation

LC-MS/MS Analysis

1. Urine Sample (100 µL)

2. Spike with Internal Standards (e.g., MIDP-d4)

3. Enzymatic Hydrolysis (β-glucuronidase)

4. Solid-Phase Extraction (SPE)

5. Elution & Reconstitution

6. HPLC Separation (C18 column)

7. Tandem Mass Spectrometry (ESI⁻, MRM)

8. Quantification
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Nuclear Receptors

Downstream Effects

Phthalate Monoesters
(e.g., MIDP)

PPARα / PPARγ

Activation

Androgen Receptor (AR)
(Antagonism)

Binding

PR / GR
(Predicted Binding)

Binding

Altered Lipid
Metabolism

Changes in Gene
Expression

Reproductive
Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Derivatives of
Monoisodecyl Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13828099#derivatives-of-monoisodecyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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